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Compound of Interest

Compound Name: Jakafi

Cat. No.: B1684628

For researchers, scientists, and drug development professionals, the safe handling of potent
compounds like Jakafi (ruxolitinib) is of paramount importance. Adherence to strict safety
protocols is crucial to minimize occupational exposure and ensure a secure laboratory
environment. This guide provides essential, imnmediate safety and logistical information for the
handling and disposal of Jakafi.

Hazard Identification and Risk Assessment:

Jakafi's active pharmaceutical ingredient, ruxolitinib, is classified as a hazardous drug and a
potent Janus kinase (JAK) 1 and 2 inhibitor.[1][2] The primary routes of occupational exposure
include inhalation of the powder form, dermal contact, and ingestion.[1] Due to its potential
health hazards, including the risk of damaging fertility or an unborn child, it must be handled
with stringent containment measures.[3][4]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory for handling ruxolitinib to prevent skin, eye, and
respiratory exposure.[3] The following table outlines the minimum required PPE for laboratory
settings.
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Body Part

Required PPE

Specifications

Respiratory

N95 Respirator or higher (e.g.,
PAPR)

Required when handling the
powder outside of a

containment device.[1][3]

Hands

Double Gloving
(Chemotherapy-rated gloves)

The inner glove should be
tucked under the gown cuff,
with the outer glove over the
cuff. Gloves should be
changed regularly and

immediately if contaminated.[1]

[3]

Body

Disposable Gown

A solid-front, back-closing,
long-sleeved gown made of a
protective, low-linting material
is required. Cuffs should be
tight-fitting.[1][3]

Eyes

Safety Goggles or Face Shield

Must provide a seal around the
eyes to protect from dust and
splashes. ANSI Z87.1 certified
safety glasses with side
shields or chemical splash

goggles are recommended.[1]

[3]

Feet

Shoe Covers

To be worn in designated

handling areas.[1]

Engineering Controls

Engineering controls are the primary method for minimizing exposure to ruxolitinib.
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Control Type Specification

All manipulations of ruxolitinib powder, including
weighing and solution preparation, must be

Primary Containment conducted within a certified chemical fume
hood, Class Il Biological Safety Cabinet, or
glove box.[2][3]

The laboratory where handling occurs should be

Secondary Containment under negative pressure with restricted access.

[1]

General laboratory ventilation should provide a

Ventilation o )
sufficient number of air changes per hour.[1]

Experimental Protocols: Safe Handling and Disposal
Procedures

The following protocols provide step-by-step guidance for common laboratory procedures
involving ruxolitinib.

Weighing and Solution Preparation

This procedure must be performed inside a primary containment device.[1]

» Preparation: Don all required PPE as outlined in the table above.[1] Cover the work surface
with a disposable, absorbent bench liner.[1] Gather all necessary equipment, such as weigh
paper, a dedicated spatula, and appropriate containers.[1]

e Weighing: Carefully open the ruxolitinib container inside the containment device. Use a
dedicated spatula to gently transfer the desired amount of powder onto weigh paper to avoid
creating dust.[1] Securely close the primary container.

o Solution Preparation: Carefully fold the weigh paper and transfer the powder into a labeled
container.[1] Slowly add the solvent to the powder to prevent splashing.[3]

o Post-Procedure: Dispose of the weigh paper and any other contaminated disposable
materials in the designated hazardous waste container.[1] Decontaminate the spatula and
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the interior surfaces of the containment device.[1]

Disposal Plan

Proper disposal of ruxolitinib and contaminated materials is critical to prevent environmental
contamination and personnel exposure.[5]

Waste Type Disposal Procedure

All contaminated solid waste, including gloves,
) gowns, weigh paper, and plasticware, must be
Solid Waste .
placed in a clearly labeled, sealed hazardous

waste container.[1][5]

Unused stock solutions and contaminated liquid
o waste must be collected in a designated, sealed
Liquid Waste )
hazardous waste container. Do not pour down

the drain.[1][5]

Needles and syringes contaminated with
Sharps ruxolitinib must be disposed of in a designated

sharps container for hazardous waste.[1][5]

All waste disposal must comply with federal, state, and local environmental regulations.[5]
Incineration at a licensed facility may be a suitable disposal method for ruxolitinib.[5]

Emergency Procedures

In the event of accidental exposure, follow these procedures immediately.
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Exposure Type

Immediate Action

Skin Contact

Immediately remove contaminated clothing.
Wash the affected area with soap and water for

at least 15 minutes. Seek medical attention.[1]

[3]

Eye Contact

Immediately flush the eyes with copious
amounts of water for at least 15 minutes,
holding the eyelids open. Seek immediate

medical attention.[1][3]

Inhalation

Move to fresh air immediately. If breathing is

difficult, provide oxygen. Seek medical attention.

[1]

Ingestion

Seek immediate medical attention. Do not

induce vomiting.[3][6]

Workflow for Safe Handling of Jakafi (Ruxolitinib)
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Caption: Logical workflow for the safe handling of Jakafi (ruxolitinib).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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